Cas no 1261918-47-1 (4-(3,4-Dichlorophenyl)-2-fluorophenol)

4-(3,4-Dichlorophenyl)-2-fluorophenol is a halogenated phenolic compound featuring both dichlorophenyl and fluorophenol functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of electron-withdrawing substituents enhances its reactivity in electrophilic aromatic substitution and coupling reactions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its precise substitution pattern allows for selective modifications, making it useful in constructing complex molecular frameworks. Researchers may employ it in the synthesis of bioactive molecules or advanced materials due to its defined stereoelectronic properties. Proper safety protocols should be followed due to its halogenated nature.

4-(3,4-Dichlorophenyl)-2-fluorophenol structure

1261918-47-1 structure

Product Name:4-(3,4-Dichlorophenyl)-2-fluorophenol

CAS No:1261918-47-1

MF:C₁₂H₇Cl₂FO

MW:257.087785005569

MDL:MFCD18313945

CID:2763400

PubChem ID:53219623

Update Time:2025-10-30

4-(3,4-Dichlorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

- AKOS017558107
- 3',4'-Dichloro-3-fluoro[1,1'-biphenyl]-4-ol
- 1261918-47-1
- 4-(3,4-Dichlorophenyl)-2-fluorophenol, 95%
- 4-(3,4-DICHLOROPHENYL)-2-FLUOROPHENOL
- MFCD18313945
- DTXSID20684447
- 4-(3,4-Dichlorophenyl)-2-fluorophenol
- MDL： MFCD18313945
- Inchi： 1S/C12H7Cl2FO/c13-9-3-1-7(5-10(9)14)8-2-4-12(16)11(15)6-8/h1-6,16H
- InChI Key： QXAOFQQSKQXRDE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)F)O)Cl

Computed Properties

Exact Mass: 255.9857984Da
Monoisotopic Mass: 255.9857984Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 20.2Å²

4-(3,4-Dichlorophenyl)-2-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011000726-250mg	3',4'-Dichloro-3-fluoro-biphenyl-4-ol	1261918-47-1	97%	250mg	489.60 USD	2021-07-05
Alichem	A011000726-500mg	3',4'-Dichloro-3-fluoro-biphenyl-4-ol	1261918-47-1	97%	500mg	863.90 USD	2021-07-05
Alichem	A011000726-1g	3',4'-Dichloro-3-fluoro-biphenyl-4-ol	1261918-47-1	97%	1g	1,549.60 USD	2021-07-05
abcr	AB319982-5 g	4-(3,4-Dichlorophenyl)-2-fluorophenol, 95%; .	1261918-47-1	95%	5g	€1159.00	2023-04-26
abcr	AB319982-5g	4-(3,4-Dichlorophenyl)-2-fluorophenol, 95%; .	1261918-47-1	95%	5g	€1159.00	2025-02-21

4-(3,4-Dichlorophenyl)-2-fluorophenol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3,4-Dichlorophenyl)-2-fluorophenol

4-(3,4-Dichlorophenyl)-2-fluorophenol: A Comprehensive Overview

4-(3,4-Dichlorophenyl)-2-fluorophenol, also known by its CAS No. 1261918-47-1, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a phenolic group with a dichloro-substituted aromatic ring and a fluorine atom. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and development.

The molecular structure of 4-(3,4-Dichlorophenyl)-2-fluorophenol consists of a central benzene ring with hydroxyl (-OH) and fluorine (-F) groups attached at the 2-position. Additionally, the 3 and 4 positions of the benzene ring are substituted with chlorine atoms, creating a dichloro-substituted aromatic system. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 4-(3,4-Dichlorophenyl)-2-fluorophenol in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with antiviral and anticancer properties. The compound's ability to act as an intermediate in complex organic reactions has made it a valuable asset in drug discovery pipelines.

In addition to its pharmacological applications, 4-(3,4-Dichlorophenyl)-2-fluorophenol has found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of sensors and electronic devices.

The synthesis of 4-(3,4-Dichlorophenyl)-2-fluorophenol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized various synthetic routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution, to streamline the production process.

The environmental impact of 4-(3,4-Dichlorophenyl)-2-fluorophenol has also been a subject of recent investigations. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings are crucial for ensuring sustainable practices in the manufacturing and application of this compound.

In conclusion, 4-(3,4-Dichlorophenyl)-2-fluorophenol, with its CAS No. 1261918-47-1, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in the advancement of science and technology.